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Compound of Interest

Compound Name: Dregeoside A11

Cat. No.: B12320010 Get Quote

In-Depth Technical Guide to Dregeoside A11
For Researchers, Scientists, and Drug Development Professionals

Abstract
Dregeoside A11 is a naturally occurring pregnane glycoside isolated from the plant Dregea

volubilis. This technical guide provides a comprehensive overview of the known physical,

chemical, and biological properties of Dregeoside A11. While detailed experimental data

remains limited in publicly accessible literature, this document consolidates the available

information, focusing on its chemical identity and potential as a cytotoxic agent. This guide is

intended to serve as a foundational resource for researchers investigating the therapeutic

potential of Dregeoside A11 and other related pregnane glycosides.

Chemical and Physical Properties
Dregeoside A11 is a complex steroid glycoside. The following table summarizes its key

chemical and physical properties based on available data.
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Property Value Source

Molecular Formula C₅₅H₈₈O₂₂ [1]

Molecular Weight 1101.29 g/mol [1]

Appearance Solid powder [2]

CAS Number 89020-11-1 [1]

Purity
>98% (as commercially

available)

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol

Storage Store at -20°C

Note: Specific experimental data for properties such as melting point, boiling point, and density

are not readily available in the surveyed literature. The boiling point is predicted to be

1026.1±65.0 °C and the density is predicted to be 1.32±0.1 g/cm3 .

Spectral Data
Detailed spectral data for Dregeoside A11, including 1H NMR, 13C NMR, and mass

spectrometry, are not available in the public domain. The structural elucidation of Dregeoside
A11 was first reported in a 1983 publication by Yoshimura et al., which is not widely accessible.

Researchers seeking to confirm the identity of Dregeoside A11 should refer to this original

publication or perform their own spectroscopic analysis.

Biological Activity
The primary biological activity reported for Dregeoside A11 and other related compounds

isolated from Dregea volubilis is antitumor or cytotoxic activity.

Antitumor Activity
The initial report on Dregeoside A11 by Yoshimura and colleagues in 1983 identified it as a

new antitumor-active glycoside. This suggests that Dregeoside A11 possesses cytotoxic
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properties against cancer cells. However, specific details regarding the cell lines tested, IC50

values, and the mechanism of action were not available in the reviewed literature.

Other pregnane glycosides isolated from Dregea volubilis, such as Dregeoside Ap1 and

Dregeoside A01, have also been reported to exhibit antitumor activity. This supports the

potential of this class of compounds in cancer research.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and biological evaluation of

Dregeoside A11 are not extensively documented in recent, accessible literature. The

foundational methods are described in the original 1983 publication. However, a general

workflow for the isolation and analysis of compounds from Dregea volubilis can be outlined.

General Isolation and Purification Workflow
The following diagram illustrates a typical workflow for the isolation of pregnane glycosides

from plant material.
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General Workflow for Isolation of Dregeoside A11
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Caption: A generalized workflow for the isolation and purification of Dregeoside A11.

Potential Signaling Pathways in Antitumor Activity
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While the specific signaling pathways affected by Dregeoside A11 have not been elucidated,

the cytotoxic nature of related compounds suggests potential involvement in apoptosis

induction.

Hypothetical Apoptosis Induction Pathway
The diagram below depicts a hypothetical signaling pathway through which a cytotoxic

compound like Dregeoside A11 might induce apoptosis in cancer cells. This is a generalized

model and requires experimental validation for Dregeoside A11.
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Hypothetical Apoptosis Pathway for Dregeoside A11
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Caption: A potential signaling pathway for Dregeoside A11-induced apoptosis.

Conclusion and Future Directions
Dregeoside A11 is a pregnane glycoside with reported antitumor activity. However, a

significant gap exists in the publicly available scientific literature regarding its detailed physical
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and chemical properties, as well as its precise biological mechanism of action. Future research

should focus on:

Re-isolation and full spectroscopic characterization of Dregeoside A11 to provide

comprehensive and publicly accessible data.

In-depth evaluation of its cytotoxic activity against a panel of human cancer cell lines.

Elucidation of the molecular mechanism of action, including the identification of its cellular

targets and the signaling pathways it modulates.

Preclinical evaluation in animal models to assess its therapeutic potential and toxicity profile.

This technical guide serves as a starting point for researchers interested in exploring the

potential of Dregeoside A11 as a novel therapeutic agent. The information provided, though

limited, highlights the need for further investigation into this and other related natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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